Cas no 7471-05-8 (2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine)

• Product name: 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine
• CAS No: 7471-05-8
• MF: C₈H₉N₃
• MW: 147.17716
• MDL: MFCD09743888
• CID: 574020
• PubChem ID: 345764

2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine
• 2-(4,5-dihydro-1H-imidazol-2-yl)-pyridine
• 2-(2'-pyridyl)imidazoline
• 2-(2-Pyridyl)imidazoline
• 2,2'-pyridyl imidazoline
• 2-{pyridyl-(2)}-imidazoline
• 4,5-dihydro-2-(pyridin-2-yl)-1H-imidazole
• AC1L83HB
• ANW-71690
• CHEBI:113262
• CHEMBL13862
• CTK8C4374
• NSC403538
• SureCN1345182
• NSC-403538
• BDBM50240368
• BPPSPXOWNGOEGL-UHFFFAOYSA-N
• F2197-0086
• MFCD09743888
• O10472
• Pyridine, 2-(4,5-dihydro-1H-imidazol-2-yl)-
• Z1198221938
• SCHEMBL1345182
• EN300-103282
• DTXSID10323297
• 2-(2-Pyridyl)-imidazoline
• 7471-05-8
• CS-W018360
• DS-16905
• AKOS000361803
• NSC 403538
• 2-Imidazoline, 2-(2-pyridyl)- Delta-
• 2-Imidazoline, 2-(2-pyridyl)-
• SY105197
• DB-346108
• 2-(4,5-Dihydro-2-imidazolyl)pyridine

• MDL： MFCD09743888
• Inchi： InChI=1S/C8H9N3/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-4H,5-6H2,(H,10,11)
• InChI Key： BPPSPXOWNGOEGL-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C1=NC=CC=C1

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-105 ºC
• Boiling Point: 172-173 ºC (6 Torr)
• Flash Point: 121.8±25.1 ºC,
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 37.28

2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine

Professional Introduction to 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine and CAS No. 7471-05-8

2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 7471-05-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both the pyridine and imidazole heterocyclic rings, which are well-known for their diverse biological activities and roles in synthetic chemistry.

The combination of these two heterocycles in 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine creates a versatile scaffold that can be modified to target various biological pathways. Recent research has highlighted the compound's utility in the design of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions. The imidazole moiety is particularly noteworthy for its ability to interact with specific enzymes and receptors, making it a valuable component in medicinal chemistry.

In the context of modern drug discovery, 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its structural features allow for easy functionalization, enabling chemists to develop derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its role in creating compounds that exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways.

The compound's relevance is further underscored by its presence in several ongoing clinical trials and preclinical studies. Researchers are investigating its potential as a lead compound for drugs targeting diseases such as Alzheimer's and Parkinson's. The ability of 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine to cross the blood-brain barrier has been a critical factor in these studies, as it allows for direct interaction with neural receptors and enzymes.

From a synthetic chemistry perspective, the synthesis of 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine involves multi-step processes that showcase the ingenuity of organic chemists. The preparation typically starts with readily available precursors, such as pyridine derivatives and imidazole compounds. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that the final product meets pharmaceutical standards.

The pharmaceutical industry has taken note of the promising properties of this compound. Several biotechnology companies have included derivatives of 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine in their pipelines for novel drug development. These efforts are driven by the need for innovative therapeutic solutions that address unmet medical needs. The compound's versatility makes it an attractive candidate for further exploration in both academic research and industrial applications.

In conclusion, 2-(4,5-Dihydro-1H-imidazol-2-yl)pyridine (CAS No. 7471-05-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities have positioned it as a key component in drug development efforts aimed at treating neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.